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Compound of Interest

Compound Name: Erastin2

Cat. No.: B3026161 Get Quote

Technical Support Center: Erastin2
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Erastin2,

focusing on solubility issues in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is Erastin2 and what is its mechanism of action?

Erastin2 is a potent and selective small molecule inducer of ferroptosis, a form of iron-

dependent, non-apoptotic cell death.[1] Its primary mechanism of action is the inhibition of the

system Xc- cystine/glutamate antiporter.[1][2] This transporter exchanges extracellular cystine

for intracellular glutamate. Inhibition of system Xc- by Erastin2 leads to a depletion of

intracellular cystine, which is a crucial component for the synthesis of the antioxidant

glutathione (GSH).[2] The resulting GSH depletion inactivates glutathione peroxidase 4

(GPX4), an enzyme that detoxifies lipid peroxides.[2] This leads to an accumulation of lipid

reactive oxygen species (ROS) and subsequent iron-dependent oxidative cell death.

Q2: What are the recommended solvents for dissolving Erastin2?

Erastin2 is known to be insoluble in water. The recommended solvent for creating a high-

concentration stock solution is dimethyl sulfoxide (DMSO). It is also soluble in ethanol. For in
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vivo studies, co-solvents such as PEG300 and Tween-80 are often used in combination with

DMSO to create a stable formulation.

Q3: How should I prepare a stock solution of Erastin2?

It is recommended to prepare a stock solution of Erastin2 in fresh, anhydrous DMSO to avoid

moisture absorption which can reduce solubility. A common stock solution concentration is 10

mM. For detailed steps, please refer to the "Experimental Protocols" section below.

Q4: How should I store Erastin2 and its stock solutions?

Powdered Erastin2 should be stored at -20°C for long-term stability (up to 3 years). Once

dissolved in DMSO, the stock solution should be aliquoted into single-use vials to avoid

repeated freeze-thaw cycles and stored at -80°C (stable for up to 2 years) or -20°C (stable for

up to 1 year). It is advisable to protect the stock solution from light.

Troubleshooting Erastin2 Precipitation in Aqueous
Solutions
Issue: I observed a precipitate after diluting my Erastin2 DMSO stock solution into my aqueous

experimental buffer (e.g., cell culture media, PBS).

This is a common issue due to the low aqueous solubility of Erastin2. Here’s a step-by-step

guide to troubleshoot and prevent precipitation:

1. Verify Your Stock Solution:

Problem: The Erastin2 may not be fully dissolved in your DMSO stock.

Solution: Visually inspect your DMSO stock solution for any crystals. If present, gently warm

the solution at 37°C for 5-10 minutes and vortex or sonicate to ensure complete dissolution.

2. Optimize the Dilution Method:

Problem: Rapidly adding the DMSO stock to the aqueous buffer can cause localized high

concentrations, leading to precipitation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b3026161?utm_src=pdf-body
https://www.benchchem.com/product/b3026161?utm_src=pdf-body
https://www.benchchem.com/product/b3026161?utm_src=pdf-body
https://www.benchchem.com/product/b3026161?utm_src=pdf-body
https://www.benchchem.com/product/b3026161?utm_src=pdf-body
https://www.benchchem.com/product/b3026161?utm_src=pdf-body
https://www.benchchem.com/product/b3026161?utm_src=pdf-body
https://www.benchchem.com/product/b3026161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution: Add the Erastin2 DMSO stock solution drop-wise to the pre-warmed (37°C)

aqueous buffer while gently vortexing or swirling the buffer. This facilitates rapid and even

dispersion.

3. Reduce the Final Concentration:

Problem: The final concentration of Erastin2 in your aqueous solution may exceed its

solubility limit.

Solution: Try lowering the final working concentration of Erastin2 in your experiment.

Conduct a dose-response experiment to determine the lowest effective concentration.

4. Control the Final DMSO Concentration:

Problem: While DMSO aids solubility, a high final concentration can be toxic to cells.

Solution: Keep the final DMSO concentration in your cell culture medium at or below 0.5% to

minimize cytotoxicity. If you need to use a higher concentration of Erastin2, you may need to

prepare a more concentrated DMSO stock to keep the final DMSO volume low.

5. Consider Using a Co-solvent Formulation for Challenging Applications:

Problem: For some applications requiring higher concentrations, DMSO alone may not be

sufficient to maintain solubility in aqueous solutions.

Solution: For in vivo or specific in vitro assays, a co-solvent system can be employed. A

common formulation involves a mixture of DMSO, PEG300, and Tween-80 in saline or

ddH2O.

Quantitative Solubility Data
The following table summarizes the reported solubility of Erastin2 in various solvents.
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Solvent Concentration Notes

DMSO 100 mg/mL (~160.47 mM)
Use fresh, anhydrous DMSO

as it is hygroscopic.

Ethanol 4 mg/mL

Water Insoluble

Formulations for Aqueous

Solutions

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (~3.87 mM)

A clear solution can be

achieved with this formulation.

5% DMSO, 40% PEG300, 5%

Tween-80, 50% ddH2O
1.25 mg/mL (~2.01 mM)

The mixed solution should be

used immediately.

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (~3.87 mM) For in vivo oral administration.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Erastin2 Stock Solution in DMSO

Materials:

Erastin2 powder (MW: 623.14 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

To prepare a 10 mM stock solution, weigh out 1 mg of Erastin2 powder and add it to a sterile

microcentrifuge tube.
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Add 160 µL of anhydrous DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure there is no undissolved material. If needed, gently

warm the tube at 37°C for 5-10 minutes or sonicate for a few minutes until the solution is

clear.

Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage.

Protocol 2: Preparation of Erastin2 Working Solution in Cell Culture Medium

Materials:

10 mM Erastin2 stock solution in DMSO

Pre-warmed (37°C) cell culture medium

Sterile tubes

Procedure:

Determine the final concentration of Erastin2 required for your experiment.

Calculate the volume of the 10 mM Erastin2 stock solution needed. Remember to keep the

final DMSO concentration in the medium at or below 0.5%.

In a sterile tube, add the appropriate volume of pre-warmed cell culture medium.

While gently vortexing or swirling the medium, add the calculated volume of the Erastin2
stock solution drop-wise.

Continue to mix for a few seconds to ensure homogeneity.

Use the freshly prepared working solution immediately for your experiments.
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Visualizations

Troubleshooting Workflow for Erastin2 Solubility Issues
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Caption: Troubleshooting workflow for Erastin2 solubility.
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Caption: Erastin2 mechanism in the ferroptosis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

